N-[2-(methoxymethyl)-1H-benzimidazol-5-yl]-2-(2-methoxyphenyl)acetamide

• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: N-[2-(methoxymethyl)-3H-benzimidazol-5-yl]-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H19N3O3/c1-23-11-17-20-14-8-7-13(10-15(14)21-17)19-18(22)9-12-5-3-4-6-16(12)24-2/h3-8,10H,9,11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: BCDHNTWRXYVUAN-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC2=C(N1)C=C(C=C2)NC(=O)CC3=CC=CC=C3OC

Description

N-[2-(methoxymethyl)-1H-benzimidazol-5-yl]-2-(2-methoxyphenyl)acetamide is a compound that belongs to the benzimidazole family. Benzimidazoles are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory properties . This compound, with its unique structure, has garnered interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamine with various reagents. For N-[2-(methoxymethyl)-1H-benzimidazol-5-yl]-2-(2-methoxyphenyl)acetamide, the synthetic route may involve the following steps:

Formation of Benzimidazole Core: Condensation of o-phenylenediamine with formic acid or trimethyl orthoformate to form the benzimidazole core.

Substitution Reactions: Introduction of methoxymethyl and methoxyphenyl groups through substitution reactions using appropriate reagents and conditions.

Industrial Production Methods

Industrial production of benzimidazole derivatives often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include:

Batch Reactors: Use of batch reactors for controlled synthesis.

Purification: Purification steps such as crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-[2-(methoxymethyl)-1H-benzimidazol-5-yl]-2-(2-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: Oxidation reactions using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenated compounds, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield benzimidazole N-oxides, while reduction may produce reduced benzimidazole derivatives.

Scientific Research Applications

N-[2-(methoxymethyl)-1H-benzimidazol-5-yl]-2-(2-methoxyphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential antimicrobial and antiparasitic activities.

Medicine: Explored for its anticancer and antiviral properties.

Industry: Utilized in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[2-(methoxymethyl)-1H-benzimidazol-5-yl]-2-(2-methoxyphenyl)acetamide involves its interaction with specific molecular targets and pathways. Benzimidazole derivatives are known to:

Inhibit Microtubule Formation: By binding to tubulin, they prevent microtubule polymerization, which is crucial for cell division.

Interfere with DNA Synthesis: By binding to DNA, they inhibit DNA synthesis and repair.

Comparison with Similar Compounds

Similar Compounds

• N-(2-amino-1-(propane-2-sulfonyl)-1H-benzo[d]-imidazol-6-yl)-2,6-difluoro-benzamide .
• N5,N5-bis-(3-methoxy-benzyl)-1-(propane-2-sulfonyl)-1H-benzimidazole-2,5-diamine .

Uniqueness

N-[2-(methoxymethyl)-1H-benzimidazol-5-yl]-2-(2-methoxyphenyl)acetamide is unique due to its specific substitution pattern, which imparts distinct pharmacological properties. Its methoxymethyl and methoxyphenyl groups contribute to its unique chemical behavior and biological activity.